The first page of this article is displayed as the abstract.

Uranium(VI) was determined by square wave adsorptive stripping voltammetry on a rotating-disc mercury-film electrode using 8-hdyroxyquinoline as a complexing agent (batch mode), or, alternatively, on a wall jet mercury-film electrode with cupferron as complexing agent (flow-through mode). For the flow-through configuration, the combination of a novel wall jet cell with an automated flow system and a commercial computer-controlled potentiostat allowed complete keyboard control of the sequence of operations. Both continuous flow and flow injection (FI) schemes for preconcentration were assessed, and various instrumental parameters are discussed. Linearity held typically for a concentration range of two orders of magnitude (for 60 s preconcentration). It was found that, whereas the batch and continuous-flow modes are more suitable for the determination of lower concentrations of UVI(<10–7 mol l–1), FI is ideal for higher concentrations (>10–7 mol l–1). The batch and flow methods were, finally, applied to the determination of UVI in a reference sea-water sample with accuracies of 7.2 and 4.2%, respectively, and relative standard deviations of 7.8 and 8.3%, respectively.

The first page of this article is displayed as the abstract.

A practical procedure for calibration in atomic absorption spectrometry is described, the basic statistical problem is formulated and an approximate solution is provided. A computer program, developed to carry out this procedure, is also described. This program has been tested in practice and the results of typical examples are shown. The program uses three to ten standards and includes a number of novel features such as the estimation of curve-fit and drift errors, determination of the limit of detection and a procedure to identify an outlying standard. The error in the working standards is also considered.

A novel, sensitive electrochemical DNA hybridization detection assay, using cadmium sulfide (CdS) nanoclusters as the oligonucleotide labeling tag, is described. The assay relies on the hybridization of the target DNA with the CdS nanocluster oligonucleotide DNA probe, followed by the dissolution of the CdS nanoclusters anchored on the hybrids and the indirect determination of the dissolved cadmium ions by sensitive anodic stripping voltammetry (ASV) at a mercury-coated glassy carbon electrode (GCE). The results showed that only a complementary sequence could form a double-stranded dsDNA–CdS with the DNA probe and give an obvious electrochemical response. A three-base mismatch sequence and non-complementary sequence had negligible response. The combination of the large number of cadmium ions released from each dsDNA hybrid with the remarkable sensitivity of the electrochemical stripping analysis for cadmium at mercury-film GCE allows detection at levels as low as 0.2 pmol L−1 of the complementary sequence of DNA.

Hair calcium concentration is biologically regulated and inversely correlated to the concentration in the aorta. Populations generally divide into high and low hair calcium groups which differ significantly from each other. It has been found that about 90% of people who suffer an acute myocardial infraction belong to the low hair calcium group. It follows that raising a person's calcium status from the low to the high group should decrease their risk of coronary heart disease. A trial was set up with four groups of 12 people, randomly allocated to one of the following treatments: placebo; vitamin D; antioxidants; and antioxidants plus vitamin D. Beard samples were collected for two months prior to four months of supplementation and for two months afterwards. Blood samples were collected at the end of the supplementation period. All treatments significantly lowered plasma calcium concentrations but did not significantly affect beard calcium concentrations due, primarily, to some large individual fluctuations. Within the limitations of the experiment the combined treatment was the most effective as it was the only one to raise beard calcium levels for the duration of the supplementation period. A higher rate of vitamin D supplementation [i.e., > 50% recommended daily allowance (RDA)] might have established clear differences but larger group sizes would also have been helpful. Of the unsupplemented subjects 80% had plasma selenium concentrations of <90 µg l–1 in contrast to only 10% of supplemented ones. This provides further evidence of the inadequate provision of selenium in the Scottish diet and should be a cause for concern particularly as 15% of unsupplemented subjects had concentrations of <55 µg l–1; a level which has been associated previously with an enhanced risk of coronary heart disease.

Cancer antigen 125 (CA 125) is a useful tumor marker with a threshold value of 35 U mL−1 expressed by more than 80% of patients with non-mucinous epithelial ovarian cancer. In this work, a novel strategy for the analysis of CA 125 using the plasmon resonance scattering (PRS) properties of gold nanorods was proposed. The gold nanorod (GNR)–anti-CA 125 conjugates were prepared first. The immunoreaction between the GNR modified CA 125 antibody and CA 125 took place in aqueous solution after the addition of CA 125. The target protein concentration was determined by analyzing the level of GNR aggregation caused by CA 125 antibody–antigen interactions using PRS. At a concentration of 1.0–80 U mL−1, CA 125 could be determined with a detection limit of 0.4 U mL−1. The PRS immunosensor showed high sensitivity, selectivity, and reproducibility. Determination of CA 125 in serum samples showed good recovery.

The first page of this article is displayed as the abstract.

A simple biosensing platform which involves the application of thermoresponsive hydrogels (p(NIPA-co-AA)) for detection of target DNA sequences is presented. For this aim the hydrogel based on N-isopropylacrylamide grafted with carboxyl groups was modified with H2N-ssDNA via the amide bond. The detection of target DNA sequences was achieved successfully by monitoring the volume phase transition temperature (VPTT). It was found that the dependence between the VPTT and the concentration of the target complementary DNA is linear in the concentration range from 10−12 to 10−6 M. The proposed DNA detection method is characterized by high sensitivity and good reproducibility. The detection limit obtained (∼1 pM) is a substantial improvement over DNA biosensor labelling with tags, because the detection is based on a physical parameter (VPTT). Circular dichroism (CD) and inductively coupled plasma mass spectrometry with laser ablation (LA-ICP-MS) proved that the hybridization process took place in the hydrogel matrix without any restrictions.

Better peptide separation is required for bottom-up proteomics for further improving the proteome coverage. The two-dimensional liquid chromatography (2D-LC) systems only explore differences among peptides in their hydrophobicity (reversed-phase, RP) and charge (strong cation/anion exchange, SCX/SAX). Alternative separation techniques with different separation mechanisms are required to further improve the separation. Capillary zone electrophoresis (CZE) is an attractive alternative because it has high efficiency for separation of biomolecules and it separates analytes based on their size-to-charge ratios, complementary with LC. However, the low loading capacity and narrow separation window of CZE limit its wide application for large-scale proteomics. In this manuscript, we present an automated CZE–mass spectrometry (MS) system for solving those issues. The CZE–MS system can approach at least half-a-microliter loading capacity with good robustness and reproducibility, can routinely use over 12% of the available sample in the sample vial for analysis, and can generate a 140 min separation window and high peak capacity (∼380) for complex proteome analysis. The results represent the highest peak capacity and the widest separation window of CZE for peptide separation with a microliter-scale loading capacity. It is the first time that CZE–MS approaches both the microliter-scale loading capacity and over 2-hour separation window for analysis of complex samples. The automated CZE–MS system dramatically reduces the gap between CZE–MS and RPLC–MS in terms of loading capacity, separation window and peak capacity. It truly opens the door for large-scale bottom-up proteomics using CZE–MS.